1-((3-Bromophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[(3-bromophenyl)-(6-hydroxy-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H20BrN5O2S/c1-10-21-18-24(22-10)17(26)15(27-18)14(12-3-2-4-13(19)9-12)23-7-5-11(6-8-23)16(20)25/h2-4,9,11,14,26H,5-8H2,1H3,(H2,20,25)
• InChI Key: BBNDSXGWNVPPOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Br)N4CCC(CC4)C(=O)N)O
• Molecular Formula: C18H20BrN5O2S
• Molecular Weight: 450.4 g/mol

Description

1-((3-Bromophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H20BrN5O2S and its molecular weight is 450.36. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

. They can neutralize free radicals in the body, which may reduce oxidative stress and potentially prevent chronic diseases.

Analgesic Activity

. This could make them useful in the development of new pain medications.

Anti-inflammatory Activity

. They could be used in the treatment of conditions characterized by inflammation, such as arthritis or asthma.

Antimicrobial and Antifungal Activities

. They could be used in the development of new drugs to treat bacterial and fungal infections.

Antiviral Activity

. This suggests potential applications in the treatment of viral diseases.

Antitumor and Cytotoxic Activities

. They could be used in the development of new cancer therapies.

Neuroprotective Activity

. This suggests they could be used in treatments for neurodegenerative diseases like Alzheimer’s or Parkinson’s.

Use in Catalytic Synthesis

. They could be used in the development of new, eco-friendly synthetic protocols.

Mechanism of Action

Target of Action

Compounds with thiazole and triazole moieties have been found to exhibit diverse biological activities . They can interact with a variety of enzymes and receptors in the biological system .

Mode of Action

Thiazole and triazole derivatives are known to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .

Biochemical Pathways

Thiazole derivatives have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .